Cas no 789631-88-5 (1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-)
789631-88-5 structure
Product Name:1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-
CAS No:789631-88-5
MF:C10H9FO
MW:164.176266431808
CID:554999
Update Time:2024-01-30
1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-
- (S)-(-)-5-Fluoroindane-1-carboxaldehyde
- 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-,(1S)-(9CI)
- 1H-Indene-1-carboxaldehyde, 5-fluoro-2,3-dihydro-, (1S)-
- (S)-5-Fluoro-2,3-dihydro-1H-indene-1-carboxaldehyde
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- Inchi: 1S/C10H9FO/c11-9-3-4-10-7(5-9)1-2-8(10)6-12/h3-6,8H,1-2H2/t8-/m1/s1
- InChI Key: VWJXECQACJGFMY-MRVPVSSYSA-N
- SMILES: [C@@H]1(C=O)C2=C(C=C(F)C=C2)CC1
Computed Properties
- Exact Mass: 164.064
- Monoisotopic Mass: 164.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 1.269±0.06 g/cm3(Predicted)
- Boiling Point: 245.0±40.0 °C(Predicted)
1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)- Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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